![molecular formula C10H17ClN4O2 B6274613 N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-(pyrrolidin-3-yl)acetamide hydrochloride CAS No. 2137852-86-7](/img/no-structure.png)
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-(pyrrolidin-3-yl)acetamide hydrochloride
Description
The compound contains a 1,2,4-oxadiazole ring, which is a heterocyclic compound containing an oxygen atom and two nitrogen atoms in a five-membered ring . This structure is often found in various pharmaceuticals and is known for its anti-infective properties .
Synthesis Analysis
While specific synthesis methods for this compound are not available, 1,2,4-oxadiazoles can be synthesized through various methods. One common method involves the cyclodehydration of amidoximes .Molecular Structure Analysis
The 1,2,4-oxadiazole ring in the compound is a planar, aromatic ring. It has the ability to accept hydrogen bonds, which can be beneficial in drug-receptor interactions .Mechanism of Action
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-(pyrrolidin-3-yl)acetamide hydrochloride involves the reaction of 5-methyl-1,2,4-oxadiazole-3-carboxylic acid with pyrrolidine to form N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide, which is then reacted with chloroacetyl chloride to form N-(chloroacetyl)-N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide. The final step involves the reaction of N-(chloroacetyl)-N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide with ammonium hydroxide to form N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-(pyrrolidin-3-yl)acetamide hydrochloride.", "Starting Materials": [ "5-methyl-1,2,4-oxadiazole-3-carboxylic acid", "pyrrolidine", "chloroacetyl chloride", "ammonium hydroxide", "hydrochloric acid", "diethyl ether", "sodium bicarbonate", "sodium chloride" ], "Reaction": [ "Step 1: 5-methyl-1,2,4-oxadiazole-3-carboxylic acid is reacted with pyrrolidine in diethyl ether to form N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide.", "Step 2: N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide is reacted with chloroacetyl chloride in diethyl ether to form N-(chloroacetyl)-N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide.", "Step 3: N-(chloroacetyl)-N-(pyrrolidin-3-yl)-5-methyl-1,2,4-oxadiazole-3-carboxamide is reacted with ammonium hydroxide in water to form N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-(pyrrolidin-3-yl)acetamide hydrochloride. The product is then isolated by filtration, washed with water, and dried under vacuum. The hydrochloride salt is formed by reacting the product with hydrochloric acid in diethyl ether, followed by the addition of sodium bicarbonate and sodium chloride to remove any remaining acid and impurities." ] } | |
CAS RN |
2137852-86-7 |
Product Name |
N-[(5-methyl-1,2,4-oxadiazol-3-yl)methyl]-N-(pyrrolidin-3-yl)acetamide hydrochloride |
Molecular Formula |
C10H17ClN4O2 |
Molecular Weight |
260.7 |
Purity |
90 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
